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Compound of Interest

4-Chlorobenzyl
Compound Name:
carbamimidothioate

CAS No.: 46124-27-0

Cat. No.: B183708

Get Quote

Executive Summary

4-Chlorobenzyl carbamimidothioate, widely designated in research as MP265 (or S-(4-
chlorobenzyl)isothiourea), represents a pivotal advancement in bacterial cytoskeletal
pharmacology. While chemically belonging to the isothiourea class known for nitric oxide
synthase (NOS) inhibition, MP265 has emerged as a high-specificity inhibitor of MreB, the
bacterial actin homolog.

Unlike its predecessor A22, which suffers from significant off-target cytotoxicity, MP265
maintains potent MreB affinity (

) with a superior safety profile. This guide details its application as a chemical probe for
bacterial morphogenesis, a lead compound for novel antimicrobial development, and its
synthesis and handling protocols.

Part 1: Chemical Identity & Synthesis
Chemical Profile[1][4][5]
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o |[UPAC Name: Carbamimidothioic acid, (4-chlorophenyl)methyl ester, hydrochloride
e Common Codes: MP265, S-(4-Chlorobenzyl)isothiourea HCI

o CAS Number: 544-47-8[1]

» Molecular Formula:

e Molecular Weight: 237.15 g/mol

¢ Solubility: Soluble in water, DMSO, and ethanol.

Synthesis Protocol

The synthesis of MP265 is a straightforward nucleophilic substitution reaction, accessible for
most medicinal chemistry labs.

Reagents:

4-Chlorobenzyl chloride (1.0 eq)

Thiourea (1.0 eq)

Absolute Ethanol (Solvent)

Diethyl ether (Washing)

Procedure:

Dissolution: Dissolve thiourea in absolute ethanol (0.2 M concentration) in a round-bottom
flask.

Addition: Add 4-chlorobenzyl chloride dropwise to the solution.

Reflux: Heat the mixture to reflux for 12—16 hours.

Crystallization: Cool the solution slowly to room temperature. If precipitation is slow, add
diethyl ether to induce crystallization.
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« Purification: Filter the white crystals and wash twice with cold diethyl ether/ethanol (1:1).

e Drying: Dry under reduced pressure. Yield is typically 80-95%.
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Caption: Synthesis pathway of MP265 via nucleophilic substitution of thiourea onto the benzyl
halide.

Part 2: Mechanism of Action (MreB Inhibition)[6]
The Target: MreB

MreB is the prokaryotic homolog of actin.[2][3][4] It polymerizes into antiparallel double
filaments that rotate around the cell circumference, directing peptidoglycan synthesis and
maintaining the rod shape of bacteria like E. coli, P. aeruginosa, and C. crescentus.

Mechanism of Binding

MP265 acts as an ATP-competitive inhibitor.

e Binding Site: It binds to the nucleotide-binding pocket of MreB, adjacent to the catalytic
glutamate residue (E140 in C. crescentus).

» Effect: The binding prevents the hydrolysis of ATP or stabilizes a monomeric conformation
that cannot polymerize effectively.

e Consequence: Rapid depolymerization of MreB filaments

Cessation of lateral cell wall synthesis

Loss of rod shape (rounding)
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Cell lysis or growth arrest.

MP265 vs. A22: The Specificity Advantage

A22 (S-(3,4-dichlorobenzyl)isothiourea) was the first MreB inhibitor discovered. However, A22
exhibits "MreB-independent toxicity," killing bacteria through unknown off-target mechanisms
even at low concentrations.

MP265 is the superior analog:

Feature A22 (Predecessor) MP265 (Optimized)

| MreB Affinity (

) | ~Low
| ~26

(Comparable) | | Off-Target Toxicity | High | Low / Negligible | | Reversibility | Moderate | High
(Rapid shape recovery upon washout) | | Solubility | Low | High (Hydrochloride salt) |
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Caption: Mechanism of Action: MP265 targets the MreB ATP-binding pocket, triggering
cytoskeletal collapse.

Part 3: Secondary Pharmacology (Expert Insight)

While MreB is the primary target in microbiology, researchers must be aware of the chemical
class "isothiourea."
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¢ INOS Inhibition: S-substituted isothioureas are classic inhibitors of Inducible Nitric Oxide
Synthase (iNOS).

e Implication: If using MP265 in in vivo infection models (e.g., murine sepsis), the compound
may suppress host nitric oxide production. This could confound results regarding the host
immune response.

 Recommendation: Always include appropriate vehicle and isomer controls when moving
from in vitro bacterial assays to in vivo efficacy studies.

Part 4: Experimental Protocols
MreB Inhibition Assay (Microscopy)

Objective: To validate MreB disruption in E. coli or C. crescentus.

Culture: Grow bacteria to early exponential phase (

).

Treatment: Aliquot culture and treat with MP265 (Gradient: 0, 10, 50, 100

).

Incubation: Incubate at 30°C—-37°C for 2—4 hours.

Fixation (Optional): Fix with 2% paraformaldehyde if not imaging live.

Imaging: Use Phase Contrast or DIC microscopy.

Readout:
o Negative Control: Rod-shaped cells.[2][3]

o Positive Result: Cells become lemon-shaped or spherical (coccoid) within 2 hours.

Isothermal Titration Calorimetry (ITC)

Objective: To determine binding affinity (
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) to purified MreB.

Protein: Purified MreB (monomeric form, typically

N-terminal transmembrane domain).

Ligand: MP265 dissolved in dialysis buffer.

Conditions: 25°C, titrating 1-2 mM MP265 into 50-100

MreB.

Data Analysis: Fit to a one-site binding model. Expected

References

e MreB Drives De Novo Rod Morphogenesis in Caulobacter crescentus via Remodeling of the
Cell Wall.PubMed Central (PMC). Available at: [Link]

» Bacterial actin MreB forms antiparallel double filaments.eLife Sciences. Available at: [Link]

o Status of Targeting MreB for the Development of Antibiotics.Frontiers in Microbiology.
Available at: [Link]

e Probing the Molecular Interactions of A22 with Prokaryotic Actin MreB and Eukaryotic
Actin.Journal of Physical Chemistry B. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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